N-[(furan-2-yl)methyl]-3-{5-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}propanamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-[5-[(6-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide
• InChI: InChI=1S/C28H24N6O4S/c1-17-6-4-10-23-30-18(14-25(36)33(17)23)16-39-28-32-21-9-3-2-8-20(21)26-31-22(27(37)34(26)28)11-12-24(35)29-15-19-7-5-13-38-19/h2-10,13-14,22H,11-12,15-16H2,1H3,(H,29,35)
• InChI Key: WMMFFBIGUDAYSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CC(=O)N12)CSC3=NC4=CC=CC=C4C5=NC(C(=O)N53)CCC(=O)NCC6=CC=CO6
• Molecular Formula: C28H24N6O4S
• Molecular Weight: 540.6 g/mol

Description

N-[(furan-2-yl)methyl]-3-{5-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}propanamide is a useful research compound. Its molecular formula is C28H24N6O4S and its molecular weight is 540.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• The compound is involved in the synthesis of new heterocyclic compounds like furothiazolo pyrimido quinazolinones, demonstrating significant antimicrobial activity against both Gram-positive and Gram-negative bacteria as well as fungi. These compounds were synthesized from starting materials such as visnagenone or khellinone, leading to a variety of structurally related derivatives with potent growth inhibition properties against bacteria and fungi (Abu‐Hashem, 2018).

Enzyme Inhibition for Cancer and Malaria Treatment

• Analogues of the compound have been evaluated as inhibitors of the enzyme NQO2 (NRH: quinone oxidoreductase 2), which are of potential use in cancer chemotherapy and malaria treatment. This research identified non-symmetrical furan amidines and their analogues as potent inhibitors of NQO2, contributing to the understanding of structure-activity relationships and offering insights into the development of new therapeutic agents (Alnabulsi et al., 2018).

Antibacterial Activity of Pyrimidine Derivatives

• The compound serves as a precursor for the synthesis of novel pyrimidines and condensed pyrimidines, exhibiting antibacterial activity against a range of bacteria. This highlights its role in developing new antibacterial agents with potential for treating various bacterial infections (Hamid & Shehta, 2018).

Cytotoxic Activity Against Cancer Cell Lines

• Heterocycle-substituted phthalimide derivatives synthesized from this compound have been evaluated for their cytotoxic activity against human cancer cell lines. This research explores the potential of such derivatives in cancer treatment, contributing to the ongoing search for more effective anticancer drugs (Yang et al., 2010).